Cas no 100058-72-8 (1-(thiophen-2-yl)cyclohexane-1-carboxylic acid)

1-(thiophen-2-yl)cyclohexane-1-carboxylic acid structure
100058-72-8 structure
Product Name:1-(thiophen-2-yl)cyclohexane-1-carboxylic acid
CAS No:100058-72-8
MF:C11H14O2S
MW:210.292662143707
MDL:MFCD03426862
CID:4457612
PubChem ID:820724
Update Time:2025-11-02

1-(thiophen-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-thiophen-2-ylcyclohexane-1-carboxylic acid
    • 1-(thiophen-2-yl)cyclohexane-1-carboxylic acid
    • 100058-72-8
    • AEA05872
    • AB91163
    • 1-(Thiophen-2-yl)cyclohexanecarboxylicacid
    • 1-(Thiophen-2-yl)cyclohexanecarboxylic acid
    • G32923
    • DB-131587
    • F2189-0460
    • AP-836/41220444
    • 1-(2-thienyl)cyclohexanecarboxylic acid
    • Z992250122
    • SCHEMBL17761271
    • DTXSID80356234
    • 842-001-6
    • 1-thien-2-ylcyclohexanecarboxylic acid
    • AKOS011792254
    • EN300-82008
    • MDL: MFCD03426862
    • Inchi: 1S/C11H14O2S/c12-10(13)11(6-2-1-3-7-11)9-5-4-8-14-9/h4-5,8H,1-3,6-7H2,(H,12,13)
    • InChI Key: TVJXMYFENIHEOZ-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1(C(=O)O)CCCCC1

Computed Properties

  • Exact Mass: 210.07145086Da
  • Monoisotopic Mass: 210.07145086Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 363.9±25.0 °C at 760 mmHg
  • Flash Point: 173.9±23.2 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(thiophen-2-yl)cyclohexane-1-carboxylic acid Security Information

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Additional information on 1-(thiophen-2-yl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(thiophen-2-yl)cyclohexane-1-carboxylic acid (CAS No. 100058-72-8)

1-(thiophen-2-yl)cyclohexane-1-carboxylic acid (CAS No. 100058-72-8) is a versatile organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thiophene and cyclohexane hybrid structure, exhibits promising applications in drug development, agrochemicals, and advanced material synthesis. Its molecular formula, C11H12O2S, highlights the presence of a carboxylic acid functional group, which enhances its reactivity and utility in synthetic chemistry.

The growing interest in heterocyclic compounds like 1-(thiophen-2-yl)cyclohexane-1-carboxylic acid stems from their potential in addressing modern challenges such as sustainable drug design and green chemistry. Researchers are particularly intrigued by its role as a building block for bioactive molecules, given the thiophene ring's electron-rich properties and the cyclohexane moiety's conformational stability. These features make it a valuable candidate for optimizing pharmacokinetic profiles in medicinal chemistry.

In recent years, the demand for custom synthesis of 1-(thiophen-2-yl)cyclohexane-1-carboxylic acid has surged, driven by its applicability in high-throughput screening and structure-activity relationship (SAR) studies. Its compatibility with cross-coupling reactions and catalysis further broadens its utility in creating complex molecular architectures. Laboratories worldwide are exploring its derivatives for antimicrobial, anti-inflammatory, and anticancer properties, aligning with the global focus on precision medicine.

From an industrial perspective, 1-(thiophen-2-yl)cyclohexane-1-carboxylic acid is also gaining traction in the development of organic electronic materials. Its conjugated system and thermal stability make it suitable for optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.

Quality control and analytical characterization of CAS No. 100058-72-8 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. Suppliers and contract research organizations (CROs) emphasize GMP-compliant production to meet the stringent requirements of pharmaceutical and material science applications.

As the scientific community continues to explore sustainable synthesis routes, 1-(thiophen-2-yl)cyclohexane-1-carboxylic acid stands out as a model compound for green chemistry initiatives. Innovations in catalytic methods and solvent-free reactions are being tested to minimize environmental impact while maintaining high yields. This aligns with the broader industry shift toward eco-friendly and cost-effective manufacturing processes.

In summary, 1-(thiophen-2-yl)cyclohexane-1-carboxylic acid (CAS No. 100058-72-8) represents a compelling intersection of chemistry, biology, and materials science. Its multifaceted applications, coupled with ongoing advancements in synthetic methodologies, position it as a compound of enduring relevance in both academic and industrial settings. Future research will likely uncover even more innovative uses, solidifying its role in next-generation scientific breakthroughs.

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